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Compound of Interest

Compound Name: Red 15

Cat. No.: B1170414 Get Quote

Abstract: This document provides a comprehensive technical guide on C.I. Disperse Red 15
(C.I. 60710), an anthraquinone-based dye. It is intended for researchers, scientists, and

professionals in drug development and materials science. This guide covers the fundamental

chemical and physical properties, manufacturing methods, common applications, and relevant

toxicological data. A detailed experimental protocol for dyeing polyester fibers is provided,

along with a workflow visualization to illustrate the process.

Chemical and Physical Properties
Disperse Red 15, also known by its chemical name 1-Amino-4-hydroxyanthraquinone, is a non-

ionic dye characterized by its anthraquinone structure.[1] This structure is responsible for its

color and dyeing properties. The dye is sparingly soluble in water but shows solubility in

organic solvents such as acetone, ethanol, and benzene.[1][2] Its key quantitative properties

are summarized in the table below.
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Property Value Source

IUPAC Name
1-Amino-4-hydroxyanthracene-

9,10-dione
[3]

C.I. Name Disperse Red 15, 60710 [1]

CAS Number 116-85-8 [1][2][4]

Molecular Formula C₁₄H₉NO₃ [1][2][4][5]

Molecular Weight 239.23 g/mol [1][4][5]

Melting Point 207-209 °C [2]

Boiling Point 381.88 °C (estimated) [2]

Density 1.2326 g/cm³ (estimated) [2][4]

Solubility

Soluble in acetone, ethanol,

benzene, linseed oil, DMSO.[1]

[2][4]

Appearance Red powder. [6]

Synthesis and Manufacturing
The synthesis of Disperse Red 15 can be achieved through several chemical pathways,

primarily involving the modification of anthraquinone precursors.[1] Key manufacturing methods

include:

Ammoniation: Reacting 1,4-Dihydroxyanthracene-9,10-dione leuco with ammonia under

pressure.[1]

Nitration and Reduction: Nitrifying 1-Hydroxyanthracene-9,10-dione in the presence of

sulfuric and boric acids, followed by the reduction of the resulting 1-Hydroxy-4-

nitroanthracene-9,10-dione.[1]

From 1-Methoxyanthracene-9,10-dione: A process involving sequential nitration, hydrolysis,

and reduction.[1]
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Hydrolysis: The hydrolysis of N-(4-chloro-9,10-dioxo-9,10-dihydroanthracen-1-yl)benzamide.

[1]

A patented preparation method involves reacting hydroquinone with mandelic acid, followed by

a reaction with propoxy mandelic acid, and finally oxidation with chloranil to yield the target

product with high purity.[7]

Applications in Research and Industry
Disperse Red 15 is primarily utilized as a disperse dye for hydrophobic synthetic fibers. Its

small molecular size and lack of water-solubilizing groups allow it to diffuse into the fiber

structure under high-temperature conditions.

Textile Dyeing: It is widely used for dyeing polyester, polyamide, acetate, and acrylic fibers.

[1] It is suitable for high-temperature and high-pressure dyeing methods.[6]

Plastics and Other Materials: The dye can also be used for coloring plastics and sheep wool.

[1]

Fluorescent Indicator: C.I. Disperse Red 15 is noted for its use as a fluorescent indicator in

scientific applications.[4]

Research Applications: Its solubility in supercritical carbon dioxide has been studied,

indicating its potential use in environmentally benign dyeing processes.[8]

Experimental Protocol: High-Temperature Exhaust
Dyeing of Polyester
This protocol outlines a standard laboratory procedure for dyeing polyester fabric with Disperse

Red 15. The high-temperature exhaust method is effective for achieving deep and uniform

shades on polyester.

4.1 Materials and Reagents

Polyester fabric (pre-scoured)

Disperse Red 15 powder
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Dispersing agent (e.g., sodium lignosulfonate)

Acetic acid (for pH adjustment)

Sodium hydrosulfite

Sodium hydroxide

Deionized water

4.2 Equipment

High-temperature, high-pressure laboratory dyeing machine

Beakers and graduated cylinders

Magnetic stirrer and hot plate

pH meter

Analytical balance

4.3 Procedure

Fabric Preparation: Begin with scoured polyester fabric to ensure it is free from oils, waxes,

and other impurities that could hinder dye uptake.

Dye Bath Preparation:

Accurately weigh the required amount of Disperse Red 15 (e.g., 1-3% on weight of fabric,

depending on desired shade).[9]

Create a paste by mixing the dye powder with a small amount of a dispersing agent and

cold water.

Add this paste to the main dye bath, which contains deionized water.

Adjust the pH of the dye bath to a range of 4.5-5.5 using acetic acid.[9]
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Dyeing Process:

Place the polyester fabric into the dyeing machine and add the prepared dye bath.

Seal the machine and begin agitation. Gradually raise the temperature to 130°C over 30-

40 minutes.[9]

Maintain the temperature at 130°C for 30-60 minutes to allow for complete dye diffusion

and fixation within the polyester fibers.[9]

After the holding period, cool the machine slowly to approximately 80°C before draining

the dye bath.[9]

Reduction Clearing (Post-Dyeing Treatment):

Prepare a clearing bath containing 1-2 g/L of sodium hydrosulfite and 1-2 g/L of sodium

hydroxide.[9]

Treat the dyed fabric in this solution at 70-80°C for approximately 15 minutes.[9] This step

removes unfixed dye from the fiber surface, significantly improving wash and rubbing

fastness.

Rinse the fabric thoroughly, first with hot water and then with cold water.

Final Steps:

Neutralize the fabric with a dilute solution of acetic acid if necessary.

Dry the dyed fabric.

Process Visualization
The following diagram illustrates the workflow for the high-temperature exhaust dyeing of

polyester fabric with Disperse Red 15.
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Experimental Workflow for Polyester Dyeing
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(Hold at 130°C for 30-60 min)

Cooling
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- Prepare NaOH / NaHS Bath

- Treat at 70-80°C

Dyed Fabric
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Drying
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Caption: Workflow for dyeing polyester with Disperse Red 15.
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Toxicology and Safety
The toxicological data for Disperse Red 15 are limited. However, due to its classification as an

anthraquinone derivative, caution is advised. Some related anthraquinone dyes have been

identified as potential carcinogens. A genotoxic mode of action cannot be ruled out for this

class of chemicals. In the European Union, C.I. Disperse Red 15 is included in the list of

substances prohibited in cosmetic products. As with many dyes, there is a potential for skin

sensitization, and appropriate personal protective equipment should be used when handling

the powdered form to avoid inhalation and skin contact.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. worlddyevariety.com [worlddyevariety.com]

2. chembk.com [chembk.com]

3. Disperse Red 15 | CAS 116-85-8 | LGC Standards [lgcstandards.com]

4. C.I. Disperse Red 15 | TargetMol [targetmol.com]

5. GSRS [gsrs.ncats.nih.gov]

6. Disperse red 153 TDS|Disperse red 153 from Chinese supplier and producer - DISPERSE
RED DYES - Enoch dye [enochdye.com]

7. CN102924961B - Preparation method for disperse red - Google Patents
[patents.google.com]

8. researchgate.net [researchgate.net]

9. benchchem.com [benchchem.com]

To cite this document: BenchChem. [Disperse Red 15: A Technical Overview for Research
Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1170414#disperse-red-15-molecular-weight]

Disclaimer & Data Validity:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b1170414?utm_src=pdf-body
https://www.benchchem.com/product/b1170414?utm_src=pdf-body
https://www.benchchem.com/product/b1170414?utm_src=pdf-custom-synthesis
http://www.worlddyevariety.com/disperse-dyes/disperse-red-15.html
https://www.chembk.com/en/chem/C.I.%20Disperse%20Red%2015
https://www.lgcstandards.com/DE/en/Disperse-Red-15/p/DRE-C12972225
https://www.targetmol.com/compound/c.i.%20disperse%20red%2015
https://gsrs.ncats.nih.gov/ginas/app/beta/substances/15FG1M8OP9
https://enochdye.com/pigments/tds/?color313.html
https://enochdye.com/pigments/tds/?color313.html
https://patents.google.com/patent/CN102924961B/en
https://patents.google.com/patent/CN102924961B/en
https://www.researchgate.net/publication/371603190_Solubility_prediction_of_CI_Disperse_Red_4_and_CI_Disperse_Red_15_in_supercritical_carbon_dioxide_based_on_the_back_propagation_neural_network
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_Dyeing_Polyester_Fibers_with_Disperse_Red_11.pdf
https://www.benchchem.com/product/b1170414#disperse-red-15-molecular-weight
https://www.benchchem.com/product/b1170414#disperse-red-15-molecular-weight
https://www.benchchem.com/product/b1170414#disperse-red-15-molecular-weight
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1170414?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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